2β-Cyano-17β-Hydroxy-17α-methyl-5β-androstan-3-one
2β-Cyano-17β-Hydroxy-17α-methyl-5β-androstan-3-one
Brand Name:
Vulcanchem
CAS No.:
13648-05-0
VCID:
VC0031899
InChI:
InChI=1S/C21H31NO2/c1-19-11-13(12-22)18(23)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-9-21(20,3)24/h13-17,24H,4-11H2,1-3H3/t13-,14-,15-,16+,17+,19+,20+,21+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C)O)CCC4C3(CC(C(=O)C4)C#N)C
Molecular Formula:
C21H31NO2
Molecular Weight:
329.484
2β-Cyano-17β-Hydroxy-17α-methyl-5β-androstan-3-one
CAS No.: 13648-05-0
Reference Standards
VCID: VC0031899
Molecular Formula: C21H31NO2
Molecular Weight: 329.484
| CAS No. | 13648-05-0 |
|---|---|
| Product Name | 2β-Cyano-17β-Hydroxy-17α-methyl-5β-androstan-3-one |
| Molecular Formula | C21H31NO2 |
| Molecular Weight | 329.484 |
| IUPAC Name | (2R,5R,8R,9S,10S,13S,14S,17S)-17-hydroxy-10,13,17-trimethyl-3-oxo-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-2-carbonitrile |
| Standard InChI | InChI=1S/C21H31NO2/c1-19-11-13(12-22)18(23)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-9-21(20,3)24/h13-17,24H,4-11H2,1-3H3/t13-,14-,15-,16+,17+,19+,20+,21+/m1/s1 |
| Standard InChIKey | WDOXQSYGOFJUGK-FAIYVORSSA-N |
| SMILES | CC12CCC3C(C1CCC2(C)O)CCC4C3(CC(C(=O)C4)C#N)C |
| Synonyms | 17β-Hydroxy-17-methyl-3-oxo-5β-androstane-2β-carbonitrile; (2R,5R,8R,9S,10S,13S,14S,17S)-17-Hydroxy-10,13,17-trimethyl-3-oxohexadecahydro-1H-cyclopenta[a]phenanthrene-2-carbonitrile |
| PubChem Compound | 131667403 |
| Last Modified | Nov 11 2021 |
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